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Compound of Interest

Compound Name: Tetrazine-NHS Ester

Cat. No.: B611308 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Tetrazine-NHS Ester. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound.

Chemical Properties and Hazard Information

Property Value References

Molecular Formula C14H11N5O4 [1]

Molecular Weight 313.27 g/mol [1]

Appearance Red crystalline solid [1][2]

Solubility
Soluble in DMSO, DMF, DCM,

THF, Chloroform
[2]

Storage Temperature -20°C, desiccated [2][3]
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Hazard Description
Precautionary
Statements

References

Acute Oral Toxicity
Category 4, Harmful if

swallowed.

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

[4]

Skin

Corrosion/Irritation

Category 2, Causes

skin irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

[4]

Serious Eye

Damage/Irritation

Category 2A, Causes

serious eye irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

[4]
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IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3, May

cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

P304+P340: IF

INHALED: Remove

victim to fresh air and

keep at rest in a

position comfortable

for breathing. P312:

Call a POISON

CENTER or

doctor/physician if you

feel unwell.

[4]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Adherence to proper handling procedures is crucial to minimize risk. Always work in a well-

ventilated area, preferably within a chemical fume hood.[5]
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PPE Category Specification Rationale References

Eye Protection

Safety glasses with

side shields or

goggles.

Protects against

splashes and dust.
[4][5]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).

Prevents skin contact

and irritation.[6]

Inspect gloves before

use.

[4][6][7]

Protective Clothing Laboratory coat.

Provides a barrier

against accidental

spills.

[4][5]

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the vial of Tetrazine-NHS Ester has come to room

temperature to prevent moisture condensation.[8]

Weighing: If weighing the solid, do so in a chemical fume hood to avoid inhalation of dust.[4]

Dissolving: Dissolve the Tetrazine-NHS ester in a dry, water-miscible organic solvent such

as DMSO or DMF immediately before use.[8]

Reaction Setup: For conjugation reactions, use non-amine-containing buffers (e.g., PBS,

HEPES, borate) at a pH of 7-9.[8] Avoid buffers containing primary amines like Tris or

glycine, as they will react with the NHS ester.[8]

Post-Reaction: After the reaction is complete, proceed immediately to the disposal plan for

quenching and waste collection.

Disposal Plan: Deactivation and Waste Management
All waste containing Tetrazine-NHS Ester must be treated as hazardous chemical waste.[9]

The primary step in disposal is the deactivation of the reactive NHS ester.[9]

Experimental Protocol for NHS Ester Hydrolysis
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pH Adjustment: For aqueous waste solutions, adjust the pH to between 7.0 and 8.5 using a

suitable buffer like sodium bicarbonate.[9]

Incubation: Allow the solution to stand at room temperature for at least 4-5 hours, or

overnight, to ensure complete hydrolysis of the NHS ester.[9] The half-life of NHS esters is

approximately 4-5 hours at pH 7.[9]

Waste Segregation and Disposal

Waste Type Disposal Procedure References

Concentrated Solutions (in

DMSO, DMF, etc.)

Collect in a labeled hazardous

organic waste container.
[9]

Dilute Aqueous Solutions

After NHS ester hydrolysis,

collect in a labeled aqueous

hazardous waste container.

[9]

Contaminated Labware

(pipette tips, gloves, etc.)

Collect in a labeled solid

hazardous waste container.
[9]

All waste containers must be made of a chemically resistant material (e.g., high-density

polyethylene) with a secure lid and be clearly labeled with "Hazardous Waste," the full chemical

name, and any other required hazard warnings.[9] Dispose of all waste in accordance with

federal, state, and local regulations.[4]

Workflow for Handling Tetrazine-NHS Ester
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Caption: Workflow for the safe handling and disposal of Tetrazine-NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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